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Introduction
Mancopper is a widely utilized contact fungicide, valued for its broad-spectrum efficacy against

a variety of fungal and bacterial diseases in agricultural applications. It is not a singular

chemical entity but rather a complex mixture of the manganese and copper salts of

ethylenebis(dithiocarbamate). This technical guide provides an in-depth overview of

Mancopper, including its chemical composition, mode of action, and relevant experimental

methodologies for its analysis.

Chemical Identity and Composition
Mancopper is chemically described as a mixed metal complex of ethylenebis(dithiocarbamate)

containing manganese and copper.[1] It is classified as a mixture, and its components include

Maneb (manganese ethylenebisdithiocarbamate) and Cupreb (copper

ethylenebisdithiocarbamate).[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b14648517?utm_src=pdf-interest
https://www.benchchem.com/product/b14648517?utm_src=pdf-body
https://www.benchchem.com/product/b14648517?utm_src=pdf-body
https://www.benchchem.com/product/b14648517?utm_src=pdf-body
https://www.certisbio.com/blog/copper-and-mancozeb-reliable-tools-in-agricultural-production
https://aceagrochem.com/pesticide/fungicide/mixture/Copper%20Oxychloride%20505%20+%20Mancozeb%20200%20WP.html
https://precision.fda.gov/ginas/app/ui/substances/79963d84-fd9c-4fd1-8d70-fba4a0cc4083
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14648517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

CAS Registry Number 53988-93-5 [4][5]

IUPAC Name

ethylenebis(dithiocarbamate)

mixed metal complex

containing c. 13.7%

manganese and c. 4% copper

[1][6]

Molecular Formula C8H12CuMnN4S8 [7][8]

Synonyms

Dithane C-90, Carbamodithioic

acid, 1,2-ethanediylbis-,

copper-manganese complex

[2][7][9]

The structural basis of Mancopper is the ethylenebis(dithiocarbamate) ligand, which chelates

with manganese (Mn²⁺) and copper (Cu²⁺) ions.
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Ethylenebis(dithiocarbamate) Ligand

Mancopper Complex (Simplified)
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Caption: Chemical structure of the ethylenebis(dithiocarbamate) ligand and a simplified

representation of its coordination with manganese and copper ions in the Mancopper complex.

Mode of Action
Mancopper is a multi-site, contact fungicide, which means it acts on the surface of plants to

prevent fungal spore germination and penetration.[1][10] This multi-site activity is a key

advantage, as it significantly lowers the risk of fungi developing resistance.[11][12] The

fungicidal activity of dithiocarbamates like those in Mancopper is attributed to their ability to

chelate with metal cations and their metabolism to isothiocyanates. These isothiocyanates

react with and inactivate vital sulfhydryl (-SH) groups within fungal enzymes, disrupting cellular

respiration and other critical biochemical processes.[5][10][11]

The copper component of Mancopper also contributes to its fungicidal and bactericidal

properties. Copper ions can denature proteins and enzymes in pathogens they come into

contact with on the plant surface.[13][14] The combination of mancozeb and copper can

enhance efficacy, with the dithiocarbamate component potentially increasing the penetration of

copper into microbial cells.[1]
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Caption: Simplified signaling pathway illustrating the multi-site mode of action of Mancopper's
components on a fungal cell.

Experimental Protocols
The following provides a generalized workflow for the quantitative analysis of the metallic

components in Mancopper, based on established analytical chemistry principles.

Protocol: Determination of Manganese and Copper
Content
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This protocol outlines a method for determining the percentage of manganese and copper in a

Mancopper formulation using Flame Atomic Absorption Spectrometry (FAAS), a common

technique for elemental analysis.

1. Sample Preparation and Digestion:

Accurately weigh a known amount of the Mancopper sample.

Transfer the sample to a digestion vessel.

Add a mixture of concentrated nitric acid (HNO₃) and hydrochloric acid (HCl) (aqua regia).

Digest the sample using a microwave-assisted digestion system to break down the organic

matrix and bring the metals into solution. This ensures all metal ions are available for

analysis.

2. Sample Dilution:

After cooling, quantitatively transfer the digested sample to a volumetric flask.

Dilute the sample to a known volume with deionized water.

Further dilutions may be necessary to bring the concentration of manganese and copper

within the linear working range of the FAAS instrument.

3. FAAS Analysis:

Prepare a series of standard solutions of known manganese and copper concentrations.

Aspirate the standards and the prepared sample solutions into the flame of the AAS

instrument.

Measure the absorbance of each solution at the specific wavelength for manganese and

copper.

Construct a calibration curve by plotting the absorbance of the standards against their

concentrations.
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Determine the concentration of manganese and copper in the sample solutions from the

calibration curve.

4. Calculation:

Calculate the percentage of manganese and copper in the original Mancopper sample

based on the measured concentrations, dilution factors, and the initial sample weight.
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Caption: Experimental workflow for the determination of manganese and copper content in a

Mancopper sample.

Quantitative Data Summary
Parameter Value Reference

Manganese Content ~13.7% [1][6]

Copper Content ~4% [1][6]

FRAC Code M:03 (Mancozeb component) [1]

Conclusion
Mancopper remains a significant tool in disease management due to its broad-spectrum, multi-

site mode of action, which effectively controls a wide range of pathogens while mitigating the

development of resistance. Its chemical nature as a complex of ethylenebis(dithiocarbamate)

with manganese and copper underpins its fungicidal and bactericidal properties. The analytical

methods outlined provide a basis for the quality control and further research into this important

agricultural product. This technical guide serves as a foundational resource for professionals in

the fields of agricultural science, crop protection, and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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